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Compound of Interest

Compound Name: 5-(4-Methylphenyl)-1H-tetrazole

Cat. No.: B1214041

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the synthesis and structural
characterization of 5-(4-Methylphenyl)-1H-tetrazole using Nuclear Magnetic Resonance
(NMR) and Fourier-Transform Infrared (FTIR) spectroscopy.

Introduction

5-(4-Methylphenyl)-1H-tetrazole is a heterocyclic compound of significant interest in medicinal
chemistry. The tetrazole ring is a well-established bioisostere for the carboxylic acid group,
offering similar acidic properties but with improved metabolic stability and pharmacokinetic
profiles. Accurate structural confirmation and purity assessment are critical for its application in
drug discovery and development. This note details the standard procedures for characterizing
this compound using *H NMR, 13C NMR, and FTIR spectroscopy, providing expected data and
interpretation guidelines.

Chemical Structure and Properties:
e |[UPAC Name: 5-(4-methylphenyl)-1H-tetrazole
e Molecular Formula: CsHsNa[1][2]

e Molecular Weight: 160.18 g/mol [1][2]
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« CAS Number: 24994-04-5[1][2][3]

Experimental Protocols

A comprehensive workflow for the synthesis and characterization of 5-(4-Methylphenyl)-1H-

tetrazole is outlined below.
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Synthesis & Purification

Reactants
(4-Methylbenzonitrile, NaNs)

'

[3+2] Cycloaddition Reaction

'

Acidic Work-up & Isolation

y

(Recrystallization)

Pure 5-(4-Methylphenyl)-1H-tetrazole

%pectroscopic Analysisv

NMR Sample Prep FTIR Sample Prep
(dissolve in DMSO-de) (prepare KBr pellet)

1H & 13C NMR
Data Acquisition

FTIR Spectrum
Acquisition

NMR Spectral Data FTIR Spectral Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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